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Compound of Interest

Compound Name:
SODIUM DIAMYL

SULFOSUCCINATE

Cat. No.: B1592630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Sodium Diamyl Sulfosuccinate. The information is curated for researchers,

scientists, and professionals in drug development who utilize this anionic surfactant in their

work. This document summarizes key quantitative data, outlines detailed experimental

methodologies for property determination, and includes visualizations to illustrate relevant

processes.

Chemical Identity and Structure
Sodium diamyl sulfosuccinate is an organic sodium salt that functions as an anionic

surfactant. It belongs to the family of dialkyl sulfosuccinates, which are noted for their excellent

emulsifying, wetting, and dispersing properties.[1]

Molecular Structure:

The chemical structure of sodium diamyl sulfosuccinate consists of a four-carbon succinate

backbone. Two amyl (pentyl) groups are attached via ester linkages at positions 1 and 4. A

sulfonate group is attached at position 2, and the sodium ion acts as the counterion.
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The following tables summarize the key physicochemical properties of sodium diamyl
sulfosuccinate. Data for some properties are not readily available in the literature and are

indicated as such. For context, data for structurally similar dialkyl sulfosuccinates are provided

where available.

Table 1: General and Physical Properties

Property Value Reference(s)

CAS Number 922-80-5 [2][3][4]

Molecular Formula C₁₄H₂₅NaO₇S [2][3][4]

Molecular Weight 360.40 g/mol [2][4]

Appearance

White to off-white solid; may

also be a clear, colorless to

yellow or light brown liquid.

[1][4][5]

Melting Point Data not available [5][6]

Boiling Point Data not available [5][6]

Density Data not available [2][5][6]

Table 2: Solubility Data
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Solvent Solubility Temperature (°C) Reference(s)

Water 392 g/L (39.2% w/v) 25 [3][7]

Water 502 g/L (50.2% w/v) 70 [7]

Pine Oil Soluble Not specified [7]

Oleic Acid Soluble Not specified [7]

Acetone Soluble Not specified [7]

Kerosene (hot) Soluble Not specified [7]

Carbon Tetrachloride Soluble Not specified [7]

Glycerol Soluble Not specified [7]

Olive Oil (hot) Soluble Not specified [7]

Liquid Petrolatum Insoluble Not specified [7]

Table 3: Surface Property Data (in Water)

Concentration (%) Surface Tension (dyn/cm) Reference(s)

0.001 69.4 [7]

0.02 68.3 [7]

0.1 50.2 [7]

0.25 41.6 [7]

1 29.2 [7]

Experimental Protocols
Detailed experimental protocols for the determination of every physicochemical property of

sodium diamyl sulfosuccinate are not publicly available. However, this section outlines

generalized and standard methodologies that are applicable to this and similar surfactant

compounds.
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Synthesis of Sodium Diamyl Sulfosuccinate
The synthesis of dialkyl sulfosuccinates is a two-step process involving esterification followed

by sulfonation.[8]

Step 1: Esterification of Maleic Anhydride with Amyl Alcohol

In a reaction vessel equipped with a stirrer, condenser, and temperature control, maleic

anhydride is reacted with two equivalents of amyl alcohol.

An acid catalyst, such as p-toluenesulfonic acid, is typically used.

The reaction mixture is heated to facilitate the esterification, and water is removed as it is

formed, typically by azeotropic distillation.

The reaction is monitored until the desired degree of esterification is achieved, yielding

diamyl maleate.

Step 2: Sulfonation of Diamyl Maleate

The diamyl maleate is then reacted with a solution of sodium bisulfite (NaHSO₃).

The reaction is typically carried out in an aqueous or aqueous-alcoholic medium.

The mixture is heated and stirred to promote the addition of the bisulfite across the double

bond of the maleate.

The final product, sodium diamyl sulfosuccinate, is then isolated and purified.

Determination of Surface Tension (Wilhelmy Plate
Method)
This method is a common and accurate technique for measuring the surface tension of

surfactant solutions.

Apparatus: A surface tensiometer equipped with a Wilhelmy plate (typically a thin platinum

plate), a sensitive balance, and a vessel for the sample solution.
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Procedure: a. Prepare aqueous solutions of sodium diamyl sulfosuccinate at various

concentrations. b. Clean the Wilhelmy plate thoroughly, typically by flaming to remove

organic contaminants. c. Suspend the plate from the balance and position the sample vessel

beneath it. d. Raise the vessel until the liquid surface just touches the bottom edge of the

plate. e. The force exerted on the plate due to surface tension is measured by the balance. f.

The surface tension (γ) is calculated using the formula: γ = F / (L * cosθ), where F is the

measured force, L is the wetted perimeter of the plate, and θ is the contact angle (assumed

to be 0 for a clean platinum plate).

Data Analysis: Plot surface tension as a function of the logarithm of the surfactant

concentration to determine the critical micelle concentration (CMC).

Determination of Density (Oscillating U-tube Method)
This method is suitable for determining the density of liquid forms of sodium diamyl
sulfosuccinate or its solutions.

Apparatus: A digital density meter based on the oscillating U-tube principle.

Procedure: a. Calibrate the instrument with dry air and a standard of known density (e.g.,

ultrapure water). b. Inject the liquid sample into the U-shaped tube, ensuring no air bubbles

are present. c. The instrument measures the oscillation period of the tube filled with the

sample. d. The density is calculated automatically by the instrument based on the oscillation

period and the calibration data.

Temperature Control: Ensure the sample and the instrument are at a constant, specified

temperature, as density is temperature-dependent.

Visualizations
The following diagrams illustrate the synthesis workflow for sodium diamyl sulfosuccinate
and a general experimental workflow for determining surface tension.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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